3-(Aminosulfonyl)propyl acetate
Description
3-(Aminosulfonyl)propyl acetate (IUPAC name: 3-sulfamoylpropyl acetate) is an organosulfur compound featuring a propyl backbone modified with an aminosulfonyl (-SO₂NH₂) group and an acetate ester (-OAc) at the terminal position. The sulfonamide group is known for its bioactivity, including antimicrobial and enzyme-inhibitory properties, while the acetate ester enhances solubility in organic matrices .
Properties
Molecular Formula |
C5H11NO4S |
|---|---|
Molecular Weight |
181.21 g/mol |
IUPAC Name |
3-sulfamoylpropyl acetate |
InChI |
InChI=1S/C5H11NO4S/c1-5(7)10-3-2-4-11(6,8)9/h2-4H2,1H3,(H2,6,8,9) |
InChI Key |
NDIXNYNPRADIDL-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OCCCS(=O)(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
3-(Methylthio)propyl Acetate
- Structure : Propyl chain with a methylthio (-SMe) group and terminal acetate.
- Molecular Formula : C₆H₁₀O₂S | MW : 146.2 g/mol.
- Key Properties : Volatile, sulfurous odor; used in flavoring agents and antimicrobial formulations.
- Research Findings : Exhibits significant antimicrobial activity against foodborne pathogens, with efficacy comparable to chlorhexidine .
3-(Trimethoxysilyl)propyl Acetate
- Structure : Propyl chain with a trimethoxysilyl (-Si(OCH₃)₃) group and terminal acetate.
- Molecular Formula : C₈H₁₆O₅Si | MW : 220.3 g/mol.
- Key Properties: Hydrolyzes to form silanol groups, enabling use as a coupling agent in coatings and composites.
- Applications: Enhances adhesion between organic polymers and inorganic substrates (e.g., glass, metals) .
3-(3-Aminophenyl)propyl Acetate
- Structure : Aromatic amine (-NH₂) attached to a phenyl ring on the propyl chain, with terminal acetate.
- Molecular Formula: C₁₁H₁₅NO₂ | MW: 193.24 g/mol.
- Safety Data: Limited hazard information; requires handling in inert atmospheres due to amine reactivity .
Thiopropazate
Hypothetical 3-(Aminosulfonyl)propyl Acetate
- Inferred Properties: Solubility: Higher water solubility than methylthio or silane analogs due to polar sulfonamide. Bioactivity: Potential antimicrobial or diuretic effects, analogous to sulfonamide drugs.
- Research Gaps: No direct studies identified; synthesis and toxicity data are needed.
Comparative Data Table
Research Findings and Implications
- Functional Group Impact :
- Acetate Ester Role : The -OAc group generally increases lipid solubility, facilitating membrane penetration in bioactive compounds .
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